Cas no 17281-92-4 (Furo[3,4-c]pyridine-1,7-diol,1,3-dihydro-6-methyl-)

Furo[3,4-c]pyridine-1,7-diol,1,3-dihydro-6-methyl- structure
17281-92-4 structure
Product Name:Furo[3,4-c]pyridine-1,7-diol,1,3-dihydro-6-methyl-
CAS No:17281-92-4
MF:C8H9NO3
MW:167.161962270737
CID:195208
PubChem ID:5256783
Update Time:2025-04-19

Furo[3,4-c]pyridine-1,7-diol,1,3-dihydro-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • Furo[3,4-c]pyridine-1,7-diol,1,3-dihydro-6-methyl-
    • Pyridoxalhemiacetal
    • 6-Methyl-1.3-dihydrofuro[3.4-c]pyridine-1.7-diol
    • 6-methyl-1,3-dihydro-furo[3,4-d]pyridine-1,7-diol
    • DTXSID80901182
    • 17281-92-4
    • SCHEMBL13107698
    • NoName_260
    • CS-0528696
    • 6-methyl-1,3-dihydrofuro[3,4-c]pyridine-1,7-diol
    • Inchi: 1S/C8H9NO3/c1-4-7(10)6-5(2-9-4)3-12-8(6)11/h2,8,10-11H,3H2,1H3
    • InChI Key: MUYYNBSOIUTQPC-UHFFFAOYSA-N
    • SMILES: O1CC2C=NC(C)=C(C=2C1O)O

Computed Properties

  • Exact Mass: 167.058243149g/mol
  • Monoisotopic Mass: 167.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 62.6Ų
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